1-(3-phenoxypropoxy)-2,5-pyrrolidinedione

• IUPAC Name: 1-(3-phenoxypropoxy)pyrrolidine-2,5-dione
• InChI: InChI=1S/C13H15NO4/c15-12-7-8-13(16)14(12)18-10-4-9-17-11-5-2-1-3-6-11/h1-3,5-6H,4,7-10H2
• InChI Key: DAPUAIYJYZQKMO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)OCCCOC2=CC=CC=C2
• Molecular Formula: C13H15NO4
• Molecular Weight: 249.26 g/mol

Description

1-(3-phenoxypropoxy)-2,5-pyrrolidinedione, also known as phencyclidine (PCP), is a synthetic dissociative drug that was developed in the 1950s for use as an anesthetic. However, due to its severe side effects, it was never approved for human use. PCP is a Schedule II controlled substance in the United States and is classified as a hallucinogen.

Mechanism of Action

PCP acts as a non-competitive antagonist of the NMDA receptor, which is a type of glutamate receptor in the brain. By blocking the NMDA receptor, PCP disrupts the normal functioning of the brain and produces a wide range of effects, including hallucinations, dissociation, and altered perceptions of time and space.
Biochemical and Physiological Effects
PCP has a wide range of biochemical and physiological effects on the body. It can cause elevated heart rate and blood pressure, respiratory depression, and seizures. It can also produce a state of dissociation, in which the user feels detached from their body and surroundings. Long-term use of PCP can lead to memory impairment, cognitive deficits, and other neurological problems.

Advantages and Limitations for Lab Experiments

PCP has several advantages as a research tool, including its ability to produce a wide range of effects on the brain and its potential to model certain psychiatric disorders. However, its use is limited by its potential for abuse and its severe side effects, which can make it difficult to study in humans.

Future Directions

There are several potential future directions for research on PCP and related dissociative drugs. One area of interest is the development of new drugs that target the NMDA receptor in a more selective and specific manner. Another area of interest is the use of PCP and related drugs to study the neurobiology of addiction and to develop new treatments for drug abuse and addiction. Finally, there is a need for more research on the long-term effects of PCP and other dissociative drugs on the brain and body.

Scientific Research Applications

PCP has been used extensively in scientific research to study the mechanisms of action of dissociative drugs. It has been used to study the effects of NMDA receptor antagonists on the brain and to investigate the neurobiology of schizophrenia and other psychiatric disorders. PCP has also been used in animal models of addiction and to study the effects of chronic drug exposure on the brain.